molecular formula C6H13ClF3NO B6218089 (2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride CAS No. 2742657-82-3

(2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride

Cat. No.: B6218089
CAS No.: 2742657-82-3
M. Wt: 207.6
InChI Key:
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Description

(2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride is a chemical compound with the molecular formula C6H12F3NO·HCl. It is a derivative of amine, characterized by the presence of both methoxyethyl and trifluoropropyl groups. This compound is often used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride typically involves the reaction of 3,3,3-trifluoropropylamine with 2-methoxyethanol under controlled conditions. The reaction is usually carried out in the presence of a suitable catalyst and under an inert atmosphere to prevent unwanted side reactions. The product is then purified and converted to its hydrochloride salt form.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade reactants and catalysts, with stringent control over reaction parameters to ensure high yield and purity. The final product is subjected to rigorous quality control measures before being marketed.

Chemical Reactions Analysis

Types of Reactions

(2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: It can be reduced to form simpler amine derivatives.

    Substitution: The methoxyethyl and trifluoropropyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted amine derivatives.

Scientific Research Applications

(2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride has a wide range of applications in scientific research:

    Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of various chemical compounds.

    Biology: The compound is used in the study of biological processes and as a tool in biochemical assays.

    Industry: The compound is used in the manufacture of specialty chemicals and as a component in various industrial processes.

Mechanism of Action

The mechanism of action of (2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

    (2-methoxyethyl)amine hydrochloride: Lacks the trifluoropropyl group, making it less versatile in certain reactions.

    (3,3,3-trifluoropropyl)amine hydrochloride: Lacks the methoxyethyl group, limiting its applications in organic synthesis.

Uniqueness

The presence of both methoxyethyl and trifluoropropyl groups in (2-methoxyethyl)(3,3,3-trifluoropropyl)amine hydrochloride makes it unique and versatile. This dual functionality allows it to participate in a wider range of chemical reactions and enhances its utility in various scientific and industrial applications.

Properties

CAS No.

2742657-82-3

Molecular Formula

C6H13ClF3NO

Molecular Weight

207.6

Purity

95

Origin of Product

United States

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